Cas no 21021-60-3 (Ethanethioic acid, S-(4-chlorophenyl) ester)

• Product Name: Ethanethioic acid, S-(4-chlorophenyl) ester
• CAS No: 21021-60-3
• MF: C₈H₇ClOS
• MW: 186.658580064774
• CID: 1397519
• PubChem ID: 11788703
• Update Time: 2025-04-20

Ethanethioic acid, S-(4-chlorophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(4-chlorophenyl) ester
• S-(4-chlorophenyl) ethanethioate
• Acetic acid, thio-, S-(p-chlorophenyl) ester
• DTXSID401259911
• SCHEMBL1157660
• 21021-60-3
• S-(4-Chlorophenyl) thioacetate
• S-4-Chlorophenylthioacetate

• MDL： MFCD03357522
• Inchi： 1S/C8H7ClOS/c1-6(10)11-8-4-2-7(9)3-5-8/h2-5H,1H3
• InChI Key： QERKIPHHPNUKGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(C)=O

Computed Properties

• Exact Mass: 185.99071
• Monoisotopic Mass: 185.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters